3-Amino-4-iodobenzonitrile
Overview
Description
3-Amino-4-iodobenzonitrile is a compound with the molecular formula C7H5IN2 . It has a molecular weight of 244.03 g/mol . The IUPAC name for this compound is 3-amino-4-iodobenzonitrile .
Synthesis Analysis
The synthesis of 3-Amino-4-iodobenzonitrile involves several reactions. It has been used as a reactant in hydroamination-double hydroarylation for the synthesis of fused carbazoles . It has also been used in cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates .Molecular Structure Analysis
The InChI code for 3-Amino-4-iodobenzonitrile is InChI=1S/C7H5IN2/c8-6-2-1-5(4-9)3-7(6)10/h1-3H,10H2 . The compound has a topological polar surface area of 49.8 Ų and a complexity of 160 .Chemical Reactions Analysis
3-Amino-4-iodobenzonitrile has been involved in asymmetric organocatalytic condensation and cycloaddition . It has also been used in regioselective aryl C-H bond functionalization .Physical And Chemical Properties Analysis
The compound has a molecular weight of 244.03 g/mol . It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 2 . The compound has a rotatable bond count of 0 . The exact mass and monoisotopic mass of the compound are 243.94975 g/mol .Scientific Research Applications
Synthesis of Fused Carbazoles
3-Amino-4-iodobenzonitrile is used as a reactant in hydroamination-double hydroarylation processes to synthesize fused carbazoles, which are important heterocyclic compounds in pharmaceuticals and organic materials .
Cycloisomerization Reactions
This compound is involved in cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates, a reaction useful in the synthesis of complex molecules .
Asymmetric Organocatalysis
It plays a role in asymmetric organocatalytic condensation and cycloaddition reactions, which are pivotal for creating chiral molecules with high enantiomeric purity .
Aryl C-H Bond Functionalization
3-Amino-4-iodobenzonitrile is used in regioselective aryl C-H bond functionalization, a method that allows for the direct modification of aromatic compounds .
Safety and Hazards
Future Directions
3-Amino-4-iodobenzonitrile has potential applications in the synthesis of fused carbazoles and in the cycloisomerizations of aromatic homo- and bis-homopropargylic amine/amide intermediates . It can also be used in asymmetric organocatalytic condensation and cycloaddition .
Relevant Papers The relevant papers for 3-Amino-4-iodobenzonitrile were not explicitly mentioned in the search results .
properties
IUPAC Name |
3-amino-4-iodobenzonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H5IN2/c8-6-2-1-5(4-9)3-7(6)10/h1-3H,10H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JURDBYHADODTPF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1C#N)N)I |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H5IN2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00743869 |
Source
|
| Record name | 3-Amino-4-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
244.03 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-Amino-4-iodobenzonitrile | |
CAS RN |
665033-21-6 |
Source
|
| Record name | 3-Amino-4-iodobenzonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID00743869 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-AMINO-4-IODOBENZONITRILE | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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